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Compound of Interest

Compound Name: GSK2837808A

Cat. No.: B607809

This technical support center provides researchers, scientists, and drug development
professionals with detailed guidance on the preparation, storage, and troubleshooting of
GSK2837808A stock solutions.

Frequently Asked Questions (FAQS)

Q1: What are the key chemical properties of GSK2837808A7

GSK2837808A is a potent and selective inhibitor of lactate dehydrogenase A (LDHA).[1][2] Its
chemical formula is C31H25F2N507S, with a molecular weight of approximately 649.62 g/mol .

[21[3][4]
Q2: Which solvent is recommended for preparing GSK2837808A stock solutions?

Dimethyl sulfoxide (DMSO) is the most highly recommended solvent for preparing
GSK2837808A stock solutions due to its high solubility.[2][4][5] It is also soluble in
Dimethylformamide (DMF).[3] The compound is only slightly soluble or insoluble in ethanol and
water.[3][4]

Data Presentation: Solubility and Storage

For optimal experimental outcomes, refer to the following tables for solubility and storage
information.

Table 1: Solubility of GSK2837808A
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Molar
Solvent Solubility Concentration Notes
(Approx.)
Use fresh, moisture-
free DMSO.

DMSO =100 mg/mL[2] ~153.93 mM[2] Sonication or heating
may be required to aid
dissolution.[1][5]

DMF 30 mg/mL[3] ~46.18 mM N/A

DMSO:PBS (pH 7.2)

0.33 mg/mL[3] ~0.51 mM N/A

(1:2)

Not recommended for

Ethanol Slightly soluble[3] N/A high-concentration
stock solutions.

Water Insoluble[4] N/A Not a suitable solvent.

Table 2: Storage and Stability of Stock Solutions

Storage Temperature

Stability

Recommendations

-20°C

Up to 1 year[1]

Aliquot to avoid repeated

freeze-thaw cycles.[1][4]

-80°C

Up to 2 years[1]

Preferred for long-term

storage.[1]

Experimental Protocols
Protocol for Preparing a 10 mM DMSO Stock Solution

¢ Weigh the Compound: Accurately weigh the desired amount of GSK2837808A solid powder.

For example, to prepare 1 mL of a 10 mM solution, you would need 6.496 mg of the

compound.
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Add Solvent: Add the calculated volume of fresh, high-quality DMSO to the solid compound.
For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution vigorously. If precipitation or cloudiness
persists, sonication or gentle warming (e.g., in a 37°C water bath) can be used to facilitate
complete dissolution.[1][5]

Aliquot for Storage: To prevent degradation from multiple freeze-thaw cycles, divide the stock
solution into smaller, single-use aliquots.[1][4]

Store Properly: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.

[1]
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Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing GSK2837808A stock solution.

Troubleshooting Guide
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Q3: My compound precipitated when | diluted the DMSO stock into my aqueous buffer/media.
What should | do?

This is a common issue when diluting a compound from a high-concentration organic stock into
an aqueous medium.

e Solution 1: Intermediate Dilution: First, dilute the high-concentration DMSO stock to an
intermediate concentration (e.g., 1 mM) with DMSO. Then, add this intermediate stock to
your aqueous buffer or cell culture medium.[5]

e Solution 2: Pre-warming: To avoid precipitation caused by temperature shock, pre-warm both
your stock solution aliquot and the destination buffer/medium to 37°C before dilution.[5]

e Solution 3: Increase Final DMSO Concentration: Ensure the final concentration of DMSO in
your working solution is sufficient to maintain solubility, but low enough to not affect your
experimental system.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.targetmol.com/compound/gsk2837808a
https://www.targetmol.com/compound/gsk2837808a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Logic: Aqueous Precipitation
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Caption: Logic for resolving precipitation issues.
Q4: For in vivo experiments, how should | prepare the working solution?

For in vivo studies, working solutions should be freshly prepared on the day of use.[1]
Formulations often involve a multi-solvent system to ensure bioavailability and stability.
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o Example Formulation 1: A vehicle consisting of 10% DMSO, 40% PEG300, 5% Tween-80,
and 45% Saline has been used.[5] To prepare, add the DMSO stock solution to PEG300 and
mix, then add Tween-80 and mix, and finally add saline to the final volume.[1]

o Example Formulation 2: For some applications, the DMSO stock can be diluted in corn oil.[2]

[6]

It is critical to note that in vivo formulations can vary, and it is recommended to optimize them
based on the specific experimental conditions and animal model.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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